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methylpiperidine
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Cat. No.: B3386921

Get Quote

Executive Summary & Structural Rationale
As a Senior Application Scientist, I frequently encounter 4,4-disubstituted piperidines in modern

drug discovery workflows. Compounds like 4-(methoxymethyl)-4-methylpiperidine (CAS:

774224-63-4, MW: 143.23 g/mol ) are highly valued for introducing sp³-rich, metabolically

stable pharmacophores into drug candidates.

To achieve definitive structural elucidation, we must dissect the molecule into three distinct

micro-environments:

The Secondary Amine (Piperidine Ring): Dictates the basicity and primary ionization

pathway.

The Quaternary Carbon (C4): Acts as an insulating node that simplifies spin-spin coupling.
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The Ether Linkage (Methoxymethyl Group): Provides highly diagnostic vibrational and

electronic deshielding signatures.

This guide outlines the causality behind the spectroscopic behavior of this compound and

provides self-validating protocols for rigorous analytical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality in Spin-System Isolation
The predictive power of NMR for this molecule lies in the quaternary nature of the C4 carbon.

Because C4 lacks protons, it acts as a magnetic boundary. This isolation prevents vicinal spin-

spin coupling ( 3J ) between the piperidine ring protons and the substituents at C4.

Consequently, the methylene protons of the methoxymethyl group (-CH₂-O-) and the C4-methyl

group (-CH₃) collapse into sharp, highly diagnostic singlets[1].

Furthermore, the electronegative oxygen atom of the ether linkage strongly deshields the

adjacent protons and carbons through inductive withdrawal, pushing the -CH₂-O- carbon

resonance downfield to approximately 78 ppm[1]. The piperidine ring protons at C2/C6 and

C3/C5 exhibit complex multiplets due to axial-equatorial geminal ( 2J ) and vicinal ( 3J )

couplings[2].

Quantitative Data: NMR Assignments
Table 1: Predicted ¹H and ¹³C NMR Assignments (CDCl₃, 298 K)
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Nucleus
Chemical Shift
(ppm)

Multiplicity Integration
Assignment &
Causality

¹H ~3.30 Singlet 3H

-OCH₃:

Deshielded by

direct oxygen

attachment.

¹H ~3.20 Singlet 2H

-CH₂-O-: Isolated

by quaternary C4

center.

¹H ~2.80 - 3.00 Multiplet 4H

C2, C6:

Deshielded by

adjacent

electronegative

nitrogen.

¹H ~1.50 - 2.00 Broad Singlet 1H

N-H: Broadened

by quadrupolar

relaxation;

exchanges with

D₂O.

¹H ~1.40 - 1.60 Multiplet 4H
C3, C5: Aliphatic

ring protons.

¹H ~1.00 Singlet 3H

C4-CH₃:

Shielded

aliphatic

environment;

isolated spin.

¹³C ~78.0 - -

-CH₂-O-:

Strongly

deshielded by

oxygen

induction.

¹³C ~59.0 - - -OCH₃: Standard

methoxy carbon
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shift.

¹³C ~42.0 - -

C2, C6: Adjacent

to secondary

amine.

¹³C ~35.0 - -
C3, C5: Aliphatic

ring carbons.

¹³C ~33.0 - -
C4: Quaternary

center.

¹³C ~22.0 - -

C4-CH₃:

Aliphatic methyl

carbon.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy acts as an orthogonal validation system. The absence of a carbonyl

stretch (typically ~1700 cm⁻¹) combined with the presence of a strong ether stretch confirms

the functional group integrity. The asymmetric C-O-C stretching vibration is highly diagnostic,

presenting as a strong band near 1100-1150 cm⁻¹, directly confirming the methoxymethyl ether

linkage[3].

Table 2: Key FT-IR Absorptions

Wavenumber
(cm⁻¹)

Intensity Functional Group Vibrational Mode

~3300 Medium, Broad Secondary Amine N-H Stretch

~2850 - 2960 Strong Aliphatic Chain

C-H

Asymmetric/Symmetri

c Stretch

~1450 Medium Aliphatic Chain
C-H Bending

(Scissoring)

~1100 - 1150 Strong Aliphatic Ether
C-O-C Asymmetric

Stretch
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Mass Spectrometry & Fragmentation Dynamics
Ionization Causality
The basic secondary amine of the piperidine ring (pKa ~10-11) dictates the ionization strategy.

In positive Electrospray Ionization (ESI+), the nitrogen readily accepts a proton, yielding a

dominant, stable pseudo-molecular ion [M+H]⁺ at m/z 144.2[1].

Under 70 eV Electron Ionization (EI-MS), the molecular ion (M⁺•) at m/z 143 undergoes

predictable fragmentation driven by the stability of the resulting carbocations. The quaternary

C4 center is a prime site for alpha-cleavage.

Molecular Ion (M+•)
m/z 143

Loss of •CH3
m/z 128

- 15 Da

Loss of •CH2OCH3
m/z 98

- 45 Da

Alpha-Cleavage
Ring Opening

Internal

Click to download full resolution via product page

Mass Spectrometry (EI) Fragmentation Pathways of 4-(Methoxymethyl)-4-methylpiperidine.

Standardized Analytical Workflows
To ensure absolute trustworthiness, every analytical protocol must be a self-validating system.

The following methodologies incorporate internal standards and background checks to

eliminate false positives.

NMR Sample Preparation and Acquisition
Self-Validating Preparation: Dissolve 10-15 mg of the analyte in 0.6 mL of high-purity

deuterated chloroform (CDCl₃). Crucially, ensure the solvent contains 0.03% v/v

Tetramethylsilane (TMS). The TMS peak at exactly 0.00 ppm acts as the internal self-

validation standard for chemical shift calibration[3].
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Instrument Parameters:

¹H NMR: Acquire on a 400 MHz spectrometer using a standard single-pulse sequence

(zg30). Use 16 scans with a 2-second relaxation delay to ensure complete longitudinal

relaxation (T1) of the isolated methyl protons[2].

¹³C NMR: Acquire at 100 MHz using a proton-decoupled sequence (zgpg30). Increase

scans to ≥1024 due to the low natural abundance of ¹³C and the long relaxation time of the

quaternary C4 carbon[3].

FT-IR (ATR Mode) Protocol
Background Validation: Before sample introduction, record a background spectrum of the

clean, empty Attenuated Total Reflectance (ATR) crystal (diamond or ZnSe). This ensures

atmospheric CO₂ and water vapor are digitally subtracted from the final data[3].

Acquisition: Apply the neat sample directly to the crystal. Acquire 32 scans from 4000 to 400

cm⁻¹ at a resolution of 4 cm⁻¹.

LC-MS Protocol
Matrix Design: Dilute the sample to 1 µg/mL in LC-MS grade Methanol/Water (50:50). Add

0.1% Formic Acid. The formic acid acts as a proton donor, causally driving the equilibrium

toward the [M+H]⁺ state for maximum ESI+ sensitivity[1].

Acquisition: Inject 1 µL into the ESI source operating in positive mode (capillary voltage 3.0

kV, desolvation temperature 350°C). Scan from m/z 50 to 300.
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Sample Preparation
(Dissolution / Dilution)

NMR Spectroscopy
(1H & 13C Acquisition)

FT-IR Spectroscopy
(ATR Mode)

Mass Spectrometry
(ESI+ / EI-MS)

Data Synthesis &
Structural Elucidation

Click to download full resolution via product page

Standardized multi-modal spectroscopic workflow for structural validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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